2-methoxy-5-(1H-tetrazol-1-yl)benzoic acid

• Molecular Formula: C9H8N4O3
• Molecular Weight: 220.18 g/mol
• IUPAC Name: 2-methoxy-5-(tetrazol-1-yl)benzoic acid
• InChI: InChI=1S/C9H8N4O3/c1-16-8-3-2-6(4-7(8)9(14)15)13-5-10-11-12-13/h2-5H,1H3,(H,14,15)
• InChI Key: UQMAWQAAKUZBHQ-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)N2C=NN=N2)C(=O)O

Description

2-methoxy-5-(1H-tetrazol-1-yl)benzoic acid is a useful research compound. Its molecular formula is C9H8N4O3 and its molecular weight is 220.18 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

Alternately, combine methyl 2-methoxy-5-(1H-tetrazol-1-yl)benzoate (13.3 g, 56.8 mmol) and methanol (150 mL). Add 1 M aqueous solution of sodium hydroxide (62.5 mL, 62.5 mmol). Heat to reflux. After 30 minutes, add methanol (50 mL) and water (50 mL) and continue the heat at reflux. After 1 hour, concentrate in vacuo to remove most of the solvent. Adjust the pH to about 1 to 2 using a 1 M aqueous hydrochloric acid solution to give a solid. Collect the solid by filtration, rinse with water, and dry to give 2methoxy-5-(1H-tetrazol-1-yl)benzoic acid.

Synthesis routes and methods II

Procedure details

Combine methyl 2-methoxy-5-(1H-tetrazol-1-yl)benzoate (2.86 g, 12.2 mmol) and a 1 M aqueous solution of sodium hydroxide (13.43 mL, 13.43 mmol) in methanol/water 100 mL, 5:1 vol./vol.). Heat to reflux. After 4 hours. concentrate in vacuo to remove most of the methanol, add water (50 mL), and adjust the pH to about 4 using a 1 M aqueous hydrochloric acid solution. Evaporate in vacuo to give a solid, slurry the solid with water, filter, and dry to give 2-methoxy-5-(1H-tetrazol-1-yl)benzoic acid.